metaplast
CAS No.: 115453-15-1
Cat. No.: VC0221022
Molecular Formula: C7H3F3N2O
Molecular Weight: 0
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 115453-15-1 |
|---|---|
| Molecular Formula | C7H3F3N2O |
| Molecular Weight | 0 |
Introduction
Metaplast as an Industrial Anti-Seize Compound
The METAPLAT Copper-Based Anti-Seize Compound is a specialized lubricant designed to prevent metal seizure and corrosion in high-stress environments. Developed by Mosil, this inorganic compound combines copper, lead, and other solids with oxidation and corrosion inhibitors .
Chemical Composition and Physical Properties
| Characteristic | Typical Value |
|---|---|
| Appearance | Copper Red Grease/Paste |
| Base | Inorganic |
| Specific Gravity | 0.9 ± 0.1 |
| Worked Penetration | 280–320 |
| Temperature Range | -18°C to 1100°C |
| Copper Strip Corrosion | Negative |
| Water Resistance | Excellent |
This formulation creates a protective film on metal surfaces, resisting environmental degradation and ensuring smooth operation in threaded connections, marine machinery, and heavy-duty industrial equipment .
Industrial Applications
Key use cases include:
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Threaded Connections: Prevents galling in steam/gas pipelines.
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Cylinder Heads and Press Fits: Reduces friction during assembly.
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Rotary Kilns and Gears: Lubricates slow-speed, high-load bearings.
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Marine and Oil Rigs: Withstands corrosive saltwater and mechanical stress .
Metaplast Formation in Coal Pyrolysis
In coal science, metaplast refers to a thermoplastic substance generated during pyrolysis, critical for understanding coal’s thermoswelling behavior. Research at the University of Newcastle highlights its role in coking coal’s plasticity .
Mechanisms of Formation
Metaplast formation involves two phases:
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Mobile Phase: Pre-existing low-molecular-weight materials (<600 Da) contributing ~20% of coal swelling.
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Metaplast: Heat-generated materials (up to 3000 Da) with bimodal molecular weight distributions (12–14 Da and 24 Da repeating units) .
| Parameter | Mobile Phase | Metaplast |
|---|---|---|
| Molecular Weight Range | <1000 Da | Up to 3000 Da |
| Contribution to Swelling | ~20% | Dominant |
| Thermal Stability | Low | High (retains in coal) |
The metaplast’s molecular structure varies with pyrolysis temperature, peaking at ~3000 Da before softening .
Maceral Influence
Vitrinite and liptinite macerals drive metaplast formation, while inertinite remains inert. Vitrinite-rich coals produce higher metaplast yields and complex molecular structures, enhancing thermoplasticity .
Research Findings and Applications
Performance Under Extreme Conditions
The METAPLAT compound demonstrates exceptional thermal stability, operating effectively from -18°C to 1100°C. Its inorganic base resists oxidation, making it suitable for:
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Chemical Pipelines: Corrosion resistance in acidic environments.
Coal Pyrolysis Insights
Studies reveal that metaplast’s molecular weight distribution correlates with coal quality:
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Coking Coals: Bimodal distribution (12–14 Da and 24 Da units).
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Non-Coking Coals: Unimodal distribution (only 12–14 Da units).
This distinction explains coking coal’s superior thermoplasticity .
Comparative Analysis of Metaplast Contexts
| Aspect | Industrial Anti-Seize | Coal Pyrolysis Metaplast |
|---|---|---|
| Base Material | Copper, lead, inorganic solids | Coal-derived organic compounds |
| Function | Lubrication, corrosion prevention | Thermoplasticity enhancement |
| Key Properties | High thermal stability, water resistance | Molecular weight-dependent swelling |
| Applications | Marine, oil rigs, machinery | Coking, metallurgical processes |
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